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Compound of Interest

Compound Name: Methyl 2,4-Dihydroxybenzoate

Cat. No.: B044491

Essential Safety and Handling Guide: Methyl 2,4-
Dihydroxybenzoate

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Methyl 2,4-Dihydroxybenzoate in a laboratory setting. The information is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant
use of this chemical.

Hazard Identification and Exposure Limits

Methyl 2,4-Dihydroxybenzoate is classified as hazardous. It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2] There are currently no
established occupational exposure limits for this compound.[1]

Quantitative Data Summary
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Parameter Value Source
Molecular Formula CsHsOa4 [3]
Molecular Weight 168.15 g/mol [2]
Melting Point 118-121 °C [4]
Hazard Statements H315, H319, H335 [4]
Signal Word Warning [4]
Occupational Exposure Limits Not Established [1][5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling. The following PPE is
required to minimize exposure.

e Eye and Face Protection:

o Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)
standards.[6]

o In situations with a potential for splashing, chemical splash goggles are required.[7][8]
o For significant splash risks, use a face shield in combination with goggles.[7][8]
» Skin Protection:

o Gloves: Chemical-resistant gloves must be worn.[6] While specific permeation data for
Methyl 2,4-Dihydroxybenzoate is not available, nitrile rubber gloves are recommended
for protection against incidental splashes and contact with solids.[2][9][10] Gloves should
be inspected for damage before each use and removed using the proper technique to
avoid skin contact.[6] Contaminated gloves must be disposed of immediately in
accordance with laboratory practices.[6]

o Protective Clothing: A laboratory coat is mandatory to protect skin and clothing.[2] For
tasks with a higher risk of contamination, consider impervious clothing or chemical-
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resistant aprons.[6] Ensure shoes are closed-toe.[2][9]

o Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to avoid the formation and inhalation of dust.[5][6]

o If engineering controls are insufficient or for nuisance exposures, a dust mask (Type N95,
US) or a particle respirator (Type P1, EU EN 143) should be used.[4][6]

o For higher-level protection where exposure limits may be exceeded, a respirator with an
organic vapor/particulate filter cartridge (e.g., OV/IAG/P99 US or ABEK-P2 EU) is
necessary.[6]

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:
o Ensure a chemical fume hood is functioning correctly.
o Verify that an eyewash station and safety shower are accessible and unobstructed.[1]
o Gather all necessary equipment and label all containers appropriately.[1]
o Put on all required PPE as detailed above.

» Handling (Weighing and Transfer):

o

Conduct all manipulations that may generate dust, such as weighing or transferring the
solid, inside a chemical fume hood.[2]

o

Avoid the formation of dust and aerosols during handling.[5][6]

[¢]

Use non-sparking tools for transfers.[5]

[e]

Keep containers tightly closed when not in use.[6]
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o Storage:
o Store in a cool, dry, and well-ventilated area.[5][6]

o Keep the container tightly closed to prevent moisture absorption as the material can be
hygroscopic.[6]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[1]

Waste Disposal Plan

e \Waste Collection:

o Collect waste Methyl 2,4-Dihydroxybenzoate and any contaminated materials (e.qg.,
gloves, weighing paper) in a suitable, clearly labeled, and closed container for chemical
waste.[6]

o Do not mix with other waste streams unless instructed by your institution's EHS
department.

e Disposal Procedure:

[¢]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[6]

[e]

Disposal may involve a chemical incinerator equipped with an afterburner and scrubber.[6]

[e]

Never dispose of this chemical down the drain, as it must be prevented from entering the
environment.[5][6]

[e]

Always follow all applicable local, state, and federal regulations for hazardous waste
disposal.

Safe Handling Workflow Diagram
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Caption: Safe Handling Workflow for Methyl 2,4-Dihydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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